Cas no 1240699-91-5 (N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide
• CAS No: 1240699-91-5
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 6163558
• PubChem ID: 47007443
• Update Time: 2025-07-23

N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034516032
• 1240699-91-5
• N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide
• EN300-26686054

• Inchi： 1S/C17H22N4O2S/c1-17(12-18,13-4-5-13)19-15(22)11-20-6-8-21(9-7-20)16(23)14-3-2-10-24-14/h2-3,10,13H,4-9,11H2,1H3,(H,19,22)
• InChI Key： IVPLIFZAQOZFEY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(CC1)CC(NC(C#N)(C)C1CC1)=O)=O

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide (CAS No. 1240699-91-5)

N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1240699-91-5, represents a convergence of advanced chemical synthesis and targeted biological activity. Its molecular structure, characterized by a cyclopropyl moiety and a piperazine ring system, positions it as a promising candidate for further exploration in drug discovery and development.

The< strong>N-(1-cyano-1-cyclopropylethyl) substituent in the compound's name is particularly noteworthy, as it introduces a cyano group and a cyclopropyl ethyl chain, both of which can influence the compound's pharmacokinetic properties. The cyano group is known for its ability to enhance metabolic stability, while the cyclopropyl ring often contributes to lipophilicity, an important factor in drug absorption and distribution. These structural features make N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide a subject of interest for designing molecules with improved pharmacological profiles.

The second part of the name, 2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide, further underscores the compound's complexity and potential biological relevance. The presence of a piperazine ring is particularly significant, as piperazine derivatives are widely recognized for their role in various therapeutic applications, including antipsychotics, antihistamines, and antifungals. The incorporation of a thiophene carbonyl group adds another layer of structural diversity, which can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophoric elements to achieve enhanced efficacy and reduced side effects. N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide exemplifies this trend, as it integrates several key structural motifs that are known to contribute to biological activity. The cyclopropyl group, for instance, has been shown to enhance binding affinity in certain protein targets, while the piperazine moiety can improve solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the development of molecules that can interact selectively with disease-causing targets. The unique combination of functional groups in N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide suggests that it may have the capacity to do just that. For example, studies have indicated that thiophene derivatives can exhibit potent activity against certain enzymes and receptors involved in inflammation and pain signaling.

The< strong>cyclopropylethyl substituent also plays a crucial role in determining the compound's overall properties. This group is known for its ability to influence both the electronic distribution and steric environment around the molecule. By introducing such a moiety, chemists can fine-tune the compound's interactions with biological targets, potentially leading to improved binding affinity and selectivity. This level of structural control is essential for designing molecules that are both effective and safe.

In addition to its structural complexity, N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide has garnered attention for its synthetic feasibility. The availability of efficient synthetic routes allows researchers to produce this compound in sufficient quantities for further investigation. This accessibility is critical for advancing preclinical studies and eventually moving towards clinical trials. Recent advancements in synthetic methodologies have made it possible to incorporate complex functional groups into organic molecules with greater ease and precision, which bodes well for the future development of this type of compound.

The< strong>piperazin ring system is another key feature that warrants discussion. Piperazine derivatives have been extensively studied due to their broad range of biological activities. The nitrogen atoms in piperazine can form hydrogen bonds with various biological targets, including enzymes and receptors. This property makes piperazine-based compounds particularly useful in drug design, as they can be tailored to interact specifically with disease-related proteins.

The thiophene carbonyl group further enhances the compound's potential by introducing additional electronic richness into its structure. Thiophenes are heterocyclic aromatic compounds that have been shown to exhibit a wide range of biological activities. By incorporating a thiophene carbonyl into N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin-1-y]acetamide, researchers have created a molecule that may be able to engage multiple biological pathways simultaneously.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperazine derivatives have been used successfully in treating conditions such as schizophrenia and epilepsy due to their ability to modulate neurotransmitter activity. The presence of additional pharmacophoric elements in N-(1-cyano-1-cyclopropylethyl)-2-[4-(thiophene-2-carbonyl)piperazin - 1 - y l ] acetamide suggests that it may have even broader applications in this therapeutic area.

Efforts are ongoing to explore the full potential of this compound through both computational modeling and experimental validation. Computational studies can provide valuable insights into how the molecule interacts with biological targets at an atomic level, while experimental studies can confirm these interactions and assess their functional consequences. Such combined approaches are essential for understanding the mechanisms by which new drugs work and for optimizing their therapeutic efficacy.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-(1-cyano - 1 - cyc lo propyle th eth y l ) - 2 - [ 4 - ( thi o ph ene - 2 - car b on y l ) p ip er azin - 1 - y l ] ace tam ide stands as a testament to this collaborative effort , embodying the latest advances in synthetic chemistry and medicinal biology . As research continues , it is likely that additional applications for this compound will be discovered , further solidifying its importance in modern drug discovery . p >